Novec HFE-71IPA Engineered Fluid

• IUPAC Name: 2-[difluoro(methoxy)methyl]-1,1,1,2,3,3,3-heptafluoropropane;1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxybutane;propan-2-ol
• InChI: InChI=1S/2C5H3F9O.C3H8O/c1-15-5(13,14)3(8,9)2(6,7)4(10,11)12;1-15-5(13,14)2(6,3(7,8)9)4(10,11)12;1-3(2)4/h2*1H3;3-4H,1-2H3
• InChI Key: QYCRMBDSBOLDCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)O.COC(C(C(F)(F)F)(C(F)(F)F)F)(F)F.COC(C(C(C(F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C13H14F18O3
• Molecular Weight: 560.22 g/mol

Description

Novec HFE-71IPA Engineered Fluid is a hydrofluoroether, methoxy-nonafluorobutane (C4F9OCH3), in an azeotrope-like formulation with isopropanol. It is ideal for light-duty cleaning and degreasing tasks. It is intended to replace ozone-depleting materials such as CFC-113, HCFC-14lb and 1,1,1-trichloroethane in many applications.

Synthesis Analysis

The fluid is a formulation of Methyl Nonafluorobutyl Ether (C4F9OCH3) at 95.5% by weight and Isopropanol at 4.5% by weight.

Molecular Structure Analysis

The molecular structure of the main component, Methyl Nonafluorobutyl Ether (C4F9OCH3), consists of two inseparable isomers with essentially identical properties.

Chemical Reactions Analysis

The fluid has a constant composition during boiling, which makes it ideal for precision and specialty cleaning and rinsing for removal of particulate, fingerprints, and light soils from metal, plastic, and glass parts.

Physical And Chemical Properties Analysis

The fluid has a boiling point of 54.8°C, a freeze point of -422°C, a liquid density of 1.48 g/ml, a surface tension of 14.5 dynes/cm, and a vapor pressure of 207 mmHg. It has a heat of vaporization of 39.5 cal/g at its boiling point.

Scientific Research Applications

Light Cleaning and Degreasing

. It can be used to remove light oils, greases, and other contaminants from various surfaces.

Replacement for Ozone-Depleting Materials

. This makes it an environmentally friendly alternative for various industrial processes.

Precision Cleaning of Additive Manufacturing Materials

. This suggests its potential use in the AM industry for cleaning and preparing printed parts.

Non-Flammable Solvent

. This makes it an excellent replacement for isopropanol (IPA) where non-flammability is important, enhancing safety in various industrial and laboratory settings.

Carrier Fluid

. This can help in the application of these materials onto electronic components.

Filtration Applications

. This could involve the removal of particulates and contaminants from various substances.

Mechanism of Action

Target of Action

Novec HFE-71IPA Engineered Fluid, also known as MFCD23704319, is primarily used as a solvent for cleaning and degreasing tasks . Its primary targets are the dirt and other contaminants adhering to various surfaces.

Mode of Action

Novec HFE-71IPA acts as a solvent by weakening the intermolecular forces between dirt and the surface it adheres to, allowing for easy removal. The low surface tension of the fluid allows it to penetrate tight spaces for thorough cleaning .

Pharmacokinetics

It has a boiling point of 61°C and a freeze point of -135°C . It also has a low surface tension, which allows it to penetrate tight spaces for improved cleaning .

Result of Action

The result of Novec HFE-71IPA’s action is the effective removal of particulate, fingerprints, and light soils from metal, plastic, and glass parts . This makes it ideal for precision and specialty cleaning and rinsing .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Novec HFE-71IPA. For instance, its low surface tension and nonflammability make it effective in a variety of environments . It also has zero ozone depletion potential and a low global warming potential, making it an environmentally friendly choice .